Cas no 941899-29-2 (N-(5-{(2-chlorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-4-(dimethylsulfamoyl)benzamide)

• Product Name: N-(5-{(2-chlorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-4-(dimethylsulfamoyl)benzamide
• CAS No: 941899-29-2
• MF: C₁₉H₁₉ClN₄O₄S₂
• MW: 466.961560487747
• CID: 6052854
• PubChem ID: 18562162
• Update Time: 2025-06-08

N-(5-{(2-chlorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(2-chlorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-4-(dimethylsulfamoyl)benzamide
• N-[[5-[(2-chlorophenyl)methylsulfanyl]-1,3,4-oxadiazol-2-yl]methyl]-4-(dimethylsulfamoyl)benzamide
• F1885-1053
• AKOS024617859
• N-((5-((2-chlorobenzyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-4-(N,N-dimethylsulfamoyl)benzamide
• N-[(5-{[(2-chlorophenyl)methyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]-4-(dimethylsulfamoyl)benzamide
• 941899-29-2

• Inchi： 1S/C19H19ClN4O4S2/c1-24(2)30(26,27)15-9-7-13(8-10-15)18(25)21-11-17-22-23-19(28-17)29-12-14-5-3-4-6-16(14)20/h3-10H,11-12H2,1-2H3,(H,21,25)
• InChI Key： ROSBJTPMZYKAAF-UHFFFAOYSA-N
• SMILES： C(NCC1=NN=C(SCC2=CC=CC=C2Cl)O1)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 466.0536251g/mol
• Monoisotopic Mass: 466.0536251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 139Ų

Additional information on N-(5-{(2-chlorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-4-(dimethylsulfamoyl)benzamide

Introduction to N-(5-{(2-chlorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-4-(dimethylsulfamoyl)benzamide (CAS No. 941899-29-2)

N-(5-{(2-chlorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-4-(dimethylsulfamoyl)benzamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 941899-29-2, represents a unique molecular structure that combines several key pharmacophoric elements, making it a promising candidate for further investigation in drug discovery.

The molecular architecture of this compound features a benzamide core appended with a 1,3,4-oxadiazole ring system. The presence of the 1,3,4-oxadiazole moiety is particularly noteworthy, as oxadiazole derivatives are known for their diverse biological activities and potential therapeutic applications. This heterocyclic ring not only contributes to the compound's stability but also enhances its binding affinity to various biological targets.

Additionally, the compound incorporates a (2-chlorophenyl)methylsulfanyl group, which is a critical pharmacophore that can modulate the compound's interactions with biological receptors. The chlorophenyl moiety is often associated with enhanced metabolic stability and improved pharmacokinetic properties, making it an attractive feature in drug design.

The terminal part of the molecule consists of a dimethylsulfamoyl group attached to a benzamide backbone. This sulfamoyl functionality is well-documented for its role in enhancing binding interactions and improving drug efficacy. The dimethylation of the sulfamoyl group further enhances its solubility and bioavailability, which are crucial factors in the development of new pharmaceutical agents.

Recent studies have highlighted the potential of oxadiazole derivatives in various therapeutic areas, including anti-inflammatory, anti-viral, and anti-cancer applications. The specific combination of pharmacophores in N-(5-{(2-chlorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-4-(dimethylsulfamoyl)benzamide positions it as a valuable scaffold for further medicinal chemistry exploration.

In the context of current pharmaceutical research, there is growing interest in developing small molecule inhibitors that target protein-protein interactions (PPIs). The unique structural features of this compound make it a potential candidate for modulating such interactions. For instance, the oxadiazole ring and the sulfamoyl group could serve as recognition elements that bind to specific PPIs involved in disease pathways.

Moreover, the presence of the chlorophenyl moiety suggests that this compound may exhibit inhibitory activity against enzymes that are overexpressed in certain diseases. Preliminary computational studies have indicated that this compound could interact with key enzymatic sites through hydrogen bonding and hydrophobic interactions, thereby modulating their activity.

The benzamide core is another critical component that contributes to the compound's overall pharmacological profile. Benzamides are known for their ability to interact with various biological targets, including receptors and enzymes. The dimethylsulfamoyl group further enhances these interactions by increasing the compound's lipophilicity and improving its membrane permeability.

In vitro studies have begun to explore the potential biological activities of N-(5-{(2-chlorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-4-(dimethylsulfamoyl)benzamide. Initial results suggest that this compound exhibits moderate activity against certain cancer cell lines, indicating its potential as an anticancer agent. Further investigation into its mechanism of action is warranted to fully understand its therapeutic implications.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the compound's structural complexity but also demonstrate the advancements in organic synthesis methodologies.

The pharmacokinetic properties of N-(5-{(2-chlorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-4-(dimethylsulfamoyl)benzamide are also under scrutiny. Studies have shown that modifications at certain positions can significantly impact its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is essential for optimizing drug delivery systems and improving patient outcomes.

The potential applications of this compound extend beyond oncology. Research suggests that it may also have utility in treating inflammatory diseases by modulating key inflammatory pathways. The ability of oxadiazole derivatives to interact with cytokine receptors and other inflammatory mediators makes them promising candidates for anti-inflammatory therapies.

In conclusion, N-(5-{(2-chlorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-4-(dimethylsulfamoyl)benzamide (CAS No. 941899-29-2) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of pharmacophores positions it as a valuable scaffold for developing new therapeutic agents targeting various diseases. Further research into its biological activities and pharmacokinetic properties will be crucial in realizing its full therapeutic potential.